![molecular formula C7H8FNO2S B1586511 4-fluoro-N-methylbenzenesulfonamide CAS No. 433-14-7](/img/structure/B1586511.png)
4-fluoro-N-methylbenzenesulfonamide
Overview
Description
4-Fluoro-N-methylbenzenesulfonamide is a chemical compound with the molecular formula C7H8FNO2S . It has a molecular weight of 189.21 . The compound is solid at room temperature .
Synthesis Analysis
The synthesis of 4-Fluoro-N-methylbenzenesulfonamide can be achieved from 4-fluorobenzenesulfonyl chloride and methylamine . Another method involves the use of alpha-(bromomethyl)styrene .Molecular Structure Analysis
The molecular structure of 4-Fluoro-N-methylbenzenesulfonamide consists of 7 carbon atoms, 8 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
4-Fluoro-N-methylbenzenesulfonamide has a density of 1.311g/cm3 . It has a boiling point of 278.8ºC at 760mmHg and a melting point of 56-58ºC . The compound is solid at room temperature .Scientific Research Applications
Pharmacology: Drug Development
4-fluoro-N-methylbenzenesulfonamide: is utilized in pharmacological research for the development of new therapeutic agents. Its structural properties allow it to interact with various biological targets, potentially leading to the discovery of novel drugs with improved efficacy and safety profiles .
Material Science: Advanced Material Synthesis
In material science, this compound serves as a precursor in the synthesis of complex materials. Its inclusion in polymers and coatings can impart desirable properties such as increased durability and chemical resistance .
Chemical Synthesis: Building Block
As a versatile building block in organic synthesis, 4-fluoro-N-methylbenzenesulfonamide is involved in the construction of more complex molecules. It’s particularly valuable in the synthesis of sulfonamide derivatives, which are crucial in various chemical industries .
Analytical Chemistry: Chromatography
In analytical chemistry, 4-fluoro-N-methylbenzenesulfonamide can be used as a standard or reference compound in chromatographic methods to ensure accurate analysis of chemical substances .
Life Sciences: Molecular Biology
This compound finds applications in life sciences, particularly in molecular biology, where it may be used to study protein interactions and enzyme activities due to its ability to mimic certain biological molecules .
Chromatography Applications: Separation Techniques
4-fluoro-N-methylbenzenesulfonamide: plays a role in the development of new chromatographic techniques, aiding in the separation of complex mixtures and the purification of specific compounds for research purposes .
Safety and Hazards
4-Fluoro-N-methylbenzenesulfonamide is harmful by inhalation, in contact with skin, and if swallowed . In the event of a fire involving this material, use dry powder or carbon dioxide extinguishers . Personal precautions include wearing suitable personal protective equipment, approved mask/respirator, suitable gloves/gauntlets, suitable protective clothing, and suitable eye protection .
properties
IUPAC Name |
4-fluoro-N-methylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO2S/c1-9-12(10,11)7-4-2-6(8)3-5-7/h2-5,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDRBNXNITJCMPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC=C(C=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00368677 | |
Record name | 4-fluoro-N-methylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00368677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-methylbenzenesulfonamide | |
CAS RN |
433-14-7 | |
Record name | 4-fluoro-N-methylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00368677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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